Cas no 170233-86-0 (Butanedioic acid, mono(1-ethenyl-1,5-dimethyl-4-hexenyl) ester)

• Product name: Butanedioic acid, mono(1-ethenyl-1,5-dimethyl-4-hexenyl) ester
• CAS No: 170233-86-0
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 1352178

Butanedioic acid, mono(1-ethenyl-1,5-dimethyl-4-hexenyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, mono(1-ethenyl-1,5-dimethyl-4-hexenyl) ester
• Butanedioic acid, 1-(1-ethenyl-1,5-dimethyl-4-hexen-1-yl) ester

• Inchi： 1S/C14H22O4/c1-5-14(4,10-6-7-11(2)3)18-13(17)9-8-12(15)16/h5,7H,1,6,8-10H2,2-4H3,(H,15,16)
• InChI Key： BOWZQIUSCXSTNJ-UHFFFAOYSA-N
• SMILES： C(OC(C=C)(C)CC/C=C(/C)\C)(=O)CCC(O)=O

Computed Properties

• Exact Mass: 253.14403

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 359.9±30.0 °C(Predicted)
• PSA: 66.43
• pka: 4.40±0.17(Predicted)